3-{3-[4-(1H-pyrrol-1-yl)phenyl]-1,2,4-oxadiazol-5-yl}pyridine

• IUPAC Name: 5-pyridin-3-yl-3-(4-pyrrol-1-ylphenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C17H12N4O/c1-2-11-21(10-1)15-7-5-13(6-8-15)16-19-17(22-20-16)14-4-3-9-18-12-14/h1-12H
• InChI Key: BGQKQYVUUDTAHQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(C=C1)C2=CC=C(C=C2)C3=NOC(=N3)C4=CN=CC=C4
• Molecular Formula: C17H12N4O
• Molecular Weight: 288.30 g/mol

Description

3-{3-[4-(1H-pyrrol-1-yl)phenyl]-1,2,4-oxadiazol-5-yl}pyridine, commonly known as OP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. OP belongs to the family of 1,2,4-oxadiazole derivatives, which have been extensively studied for their diverse pharmacological properties.

Mechanism of Action

The mechanism of action of OP is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways that are involved in cell proliferation and survival. OP has been shown to induce apoptosis in cancer cells by activating the caspase cascade and downregulating the expression of anti-apoptotic proteins. OP has also been shown to inhibit the activity of matrix metalloproteinases (MMPs), which are involved in the degradation of extracellular matrix proteins and play a crucial role in cancer invasion and metastasis.
Biochemical and Physiological Effects
OP has been shown to exhibit a range of biochemical and physiological effects, including antiproliferative, anti-inflammatory, and antioxidant activities. OP has been shown to inhibit the proliferation of various cancer cell lines, including breast, lung, and colon cancer cells. OP has also been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in macrophages. Additionally, OP has been shown to possess antioxidant activity, which may be attributed to its ability to scavenge reactive oxygen species (ROS) and inhibit lipid peroxidation.

Advantages and Limitations for Lab Experiments

One of the major advantages of using OP in lab experiments is its relatively simple synthesis method, which can be easily scaled up for industrial production. OP also exhibits a high degree of stability under various conditions, which makes it suitable for long-term storage and transportation. However, one of the limitations of using OP in lab experiments is its relatively low solubility in water, which may limit its potential applications in biological systems. Additionally, the mechanism of action of OP is not fully understood, which may limit its potential use as a therapeutic agent.

Future Directions

There are several future directions for the research on OP. One of the potential areas of research is the development of more potent derivatives of OP with improved solubility and selectivity for specific targets. Another area of research is the investigation of the potential use of OP as a fluorescent probe for the detection of other metal ions, such as mercury and lead. Additionally, the potential use of OP as a building block for the synthesis of novel MOFs with improved gas storage and separation properties is an area of active research. Finally, the investigation of the potential use of OP as a derivatizing agent for the determination of other compounds, such as carbohydrates and nucleic acids, by HPLC is also an area of future research.

Scientific Research Applications

OP has been extensively studied for its potential applications in various fields, including medicinal chemistry, material science, and analytical chemistry. In medicinal chemistry, OP has shown promising results as a potential anticancer agent, due to its ability to inhibit the growth of cancer cells by inducing apoptosis. OP has also been investigated for its potential use as a fluorescent probe for the detection of metal ions, such as copper and zinc, in biological systems. In material science, OP has been utilized as a building block for the synthesis of metal-organic frameworks (MOFs), which have potential applications in gas storage and separation. In analytical chemistry, OP has been used as a derivatizing agent for the determination of various compounds, such as amino acids and peptides, by high-performance liquid chromatography (HPLC).